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Compound of Interest

Compound Name:
3-O-Methyl-D-glucopyranose-

13C6

Cat. No.: B15561585 Get Quote

Essential Safety and Handling Guide for 3-O-
Methyl-D-glucopyranose-13C6
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle 3-O-Methyl-D-
glucopyranose-13C6. The following procedural steps and operational plans are designed to

ensure safe handling, use, and disposal of this compound.

While 3-O-Methyl-D-glucopyranose-13C6 is not classified as a hazardous substance,

adherence to standard laboratory safety protocols is essential to ensure personal safety and

prevent contamination.[1] The toxicological properties of this specific isotopically labeled

compound have not been fully investigated, and caution is advised.[2]

Personal Protective Equipment (PPE)
Standard laboratory best practices dictate the use of personal protective equipment. The

following table summarizes the recommended PPE for handling this compound.[1]
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PPE Category Item Specification Rationale

Eye Protection Safety Glasses
ANSI Z87.1 compliant,

with side shields.[2]

Protects eyes from

potential splashes or

airborne particles.[2]

Hand Protection Disposable Gloves
Nitrile gloves are

recommended.[1]

Prevents direct skin

contact and potential

contamination of the

sample.[1]

Body Protection Laboratory Coat Full-length.[1]

Shields skin and

personal clothing from

accidental spills.[1]

Foot Protection Closed-Toe Shoes

Substantial shoes that

cover the entire foot.

[1]

Protects feet from

spills and falling

objects.[1]

Respiratory Protection
Dust Mask or

Respirator

Required if dust is

generated and

ventilation is

inadequate.[2]

Prevents inhalation of

airborne particles.[2]

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is critical for minimizing risk and ensuring the integrity of experiments

involving 3-O-Methyl-D-glucopyranose-13C6.[2]

Pre-Handling Preparations:

Hazard Assessment: Before beginning work, conduct a thorough risk assessment for the

entire experimental procedure.[2]

Gather Materials: Ensure all necessary PPE, handling equipment (e.g., spatulas, weigh

boats), and waste containers are readily accessible.[2]

Work Area: Conduct all handling in a designated, clean, and well-ventilated area to minimize

dust and vapor concentrations.[3]
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Handling the Compound:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

[1]

Storage: Store the compound in a tightly sealed container at room temperature in a cool, dry,

and well-ventilated area, away from light and moisture.[3][4]

Weighing and Transfer: Handle the powder gently to avoid creating dust.[2] Use clean

equipment to prevent cross-contamination.[1] If dust is generated, ensure adequate

ventilation or use respiratory protection.[2]

Post-Handling:

Hygiene: Wash hands and other exposed areas with mild soap and water before eating,

drinking, or smoking, and when leaving work.[3][4]

Disposal Plan
Proper disposal of 3-O-Methyl-D-glucopyranose-13C6 and associated waste is crucial to

maintain a safe laboratory environment and comply with regulations.[2]

Unused Product: As 3-O-Methyl-D-glucopyranose-13C6 is a non-hazardous compound,

dispose of the unused product as professional waste.[3] Consider consulting a licensed

professional waste disposal service.[3][5]

Contaminated Materials: Any materials that come into contact with the compound, such as

gloves, weighing paper, or pipette tips, should be disposed of in the appropriate laboratory

waste stream.[1]

Environmental Precautions: Do not allow the product to enter drains or water courses.[4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 3-O-Methyl-D-
glucopyranose-13C6 in a laboratory setting.
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Caption: Workflow for handling 3-O-Methyl-D-glucopyranose-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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